3-(4-methoxybenzyl)-5-(2-pyridinylmethylene)-2-thioxo-1,3-thiazolidin-4-one

• IUPAC Name: (5Z)-3-[(4-methoxyphenyl)methyl]-5-(pyridin-2-ylmethylidene)-2-sulfanylidene-1,3-thiazolidin-4-one
• InChI: InChI=1S/C17H14N2O2S2/c1-21-14-7-5-12(6-8-14)11-19-16(20)15(23-17(19)22)10-13-4-2-3-9-18-13/h2-10H,11H2,1H3/b15-10-
• InChI Key: YFRJPLYVHBNASC-GDNBJRDFSA-N
• Canonical SMILES: COC1=CC=C(C=C1)CN2C(=O)C(=CC3=CC=CC=N3)SC2=S
• Isomeric SMILES: COC1=CC=C(C=C1)CN2C(=O)/C(=C/C3=CC=CC=N3)/SC2=S
• Molecular Formula: C17H14N2O2S2
• Molecular Weight: 342.4 g/mol

Description

3-(4-methoxybenzyl)-5-(2-pyridinylmethylene)-2-thioxo-1,3-thiazolidin-4-one is a compound that has been extensively researched due to its potential therapeutic applications. This compound belongs to the thiazolidinone family and has been found to exhibit various biological activities. The purpose of

Mechanism of Action

The mechanism of action of 3-(4-methoxybenzyl)-5-(2-pyridinylmethylene)-2-thioxo-1,3-thiazolidin-4-one is not fully understood. However, it has been proposed that this compound exerts its biological activities by interacting with various molecular targets. For example, it has been found to inhibit the activity of acetylcholinesterase, an enzyme that is involved in the breakdown of the neurotransmitter acetylcholine. Additionally, it has been found to inhibit the activity of cyclooxygenase-2, an enzyme that is involved in the production of inflammatory mediators.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound have been extensively studied. This compound has been found to exhibit antioxidant activity, which may be beneficial in the treatment of various diseases that are associated with oxidative stress. Additionally, it has been found to exhibit antidiabetic activity by regulating glucose metabolism and insulin secretion. Furthermore, it has been found to exhibit neuroprotective activity by preventing the death of neurons and reducing inflammation in the brain.

Advantages and Limitations for Lab Experiments

One of the advantages of using 3-(4-methoxybenzyl)-5-(2-pyridinylmethylene)-2-thioxo-1,3-thiazolidin-4-one in lab experiments is its versatility. This compound has been found to exhibit various biological activities, which makes it useful for studying different disease models. Additionally, it is relatively easy to synthesize and can be obtained in large quantities.
However, there are also limitations to using this compound in lab experiments. For example, its mechanism of action is not fully understood, which makes it difficult to design experiments that specifically target its molecular targets. Additionally, its potential toxicity and side effects need to be carefully monitored.

Future Directions

There are many future directions for research on 3-(4-methoxybenzyl)-5-(2-pyridinylmethylene)-2-thioxo-1,3-thiazolidin-4-one. One potential avenue of research is to investigate its potential therapeutic applications in the treatment of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. Additionally, further research is needed to fully understand its mechanism of action and to identify its molecular targets. Furthermore, there is a need to investigate its potential toxicity and side effects in order to determine its safety for use in humans.
Conclusion
In conclusion, this compound is a compound that has been extensively researched due to its potential therapeutic applications. Its synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions for research have been discussed in this paper. Further research is needed to fully understand the potential of this compound for use in the treatment of various diseases.

Synthesis Methods

The synthesis of 3-(4-methoxybenzyl)-5-(2-pyridinylmethylene)-2-thioxo-1,3-thiazolidin-4-one is a multi-step process that involves the reaction of various reagents. The initial step involves the reaction of 2-pyridinecarboxaldehyde with thiourea to form 2-pyridinylmethylene thiourea. This intermediate is then reacted with 4-methoxybenzaldehyde to form the final product, this compound.

Scientific Research Applications

The scientific research application of 3-(4-methoxybenzyl)-5-(2-pyridinylmethylene)-2-thioxo-1,3-thiazolidin-4-one is vast and varied. This compound has been found to exhibit antimicrobial, antitumor, anti-inflammatory, and anticonvulsant activities. Additionally, it has been found to possess potential therapeutic applications in the treatment of diabetes, Alzheimer's disease, and Parkinson's disease.